Cas no 649756-99-0 (Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester)

Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester structure
649756-99-0 structure
Product Name:Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester
CAS No:649756-99-0
MF:C18H18O3
MW:282.333725452423
CID:410016
PubChem ID:71377630
Update Time:2025-04-19

Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester
    • methyl 4-(2,4,5-trimethylbenzoyl)benzoate
    • DTXSID40800263
    • 649756-99-0
    • Inchi: 1S/C18H18O3/c1-11-9-13(3)16(10-12(11)2)17(19)14-5-7-15(8-6-14)18(20)21-4/h5-10H,1-4H3
    • InChI Key: ZJRUERCXVSWIKC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)OC)=CC=1)C1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 282.12564
  • Monoisotopic Mass: 282.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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